Cas no 1866479-78-8 (1-(2-Phenylpropyl)cyclopropane-1-carboxylic acid)

1-(2-Phenylpropyl)cyclopropane-1-carboxylic acid is a cyclopropane derivative featuring a phenylpropyl substituent and a carboxylic acid functional group. This compound is of interest in synthetic organic chemistry due to its rigid cyclopropane ring, which can impart conformational constraints in molecular design. The carboxylic acid moiety enhances its utility as a versatile intermediate for further derivatization, including amidation or esterification. The phenylpropyl chain may contribute to lipophilicity, potentially influencing binding interactions in pharmaceutical or agrochemical applications. Its structural features make it a candidate for studying structure-activity relationships in medicinal chemistry or as a building block for complex organic frameworks. Proper handling and storage are recommended due to the reactivity of the carboxylic acid group.
1-(2-Phenylpropyl)cyclopropane-1-carboxylic acid structure
1866479-78-8 structure
Product Name:1-(2-Phenylpropyl)cyclopropane-1-carboxylic acid
CAS No:1866479-78-8
MF:C13H16O2
MW:204.264944076538
CID:5783091
PubChem ID:165659952
Update Time:2025-06-07

1-(2-Phenylpropyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1862078
    • 1866479-78-8
    • 1-(2-phenylpropyl)cyclopropane-1-carboxylic acid
    • 1-(2-Phenylpropyl)cyclopropane-1-carboxylic acid
    • Inchi: 1S/C13H16O2/c1-10(11-5-3-2-4-6-11)9-13(7-8-13)12(14)15/h2-6,10H,7-9H2,1H3,(H,14,15)
    • InChI Key: XHJZRLZVYQYDOI-UHFFFAOYSA-N
    • SMILES: OC(C1(CC(C)C2C=CC=CC=2)CC1)=O

Computed Properties

  • Exact Mass: 204.115029749g/mol
  • Monoisotopic Mass: 204.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 37.3Ų

1-(2-Phenylpropyl)cyclopropane-1-carboxylic acid Pricemore >>

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